(S)-1-Benzyl-2-chloromethyl-pyrrolidine
Overview
Description
(S)-1-Benzyl-2-chloromethyl-pyrrolidine is a useful research compound. Its molecular formula is C12H16ClN and its molecular weight is 209.71 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Pyrrolidines
Pyrrolidines are significant in medicinal chemistry and industry, used in medicines, dyes, and agrochemicals. A study by Żmigrodzka et al. (2022) investigated the synthesis of pyrrolidines through [3+2] cycloaddition, indicating the potential for various applications in these fields (Żmigrodzka et al., 2022).
Cholinesterase Inhibitors
Benzyl pyrrolidine derivatives have been studied for their ability to inhibit cholinesterases, which is relevant in treating neurodegenerative diseases. Pizova et al. (2017) synthesized a series of benzyl pyrrolidine derivatives and tested their efficacy in inhibiting acetylcholinesterase and butyrylcholinesterase (Pizova et al., 2017).
Hydroamination Reactions
The role of pyrrolidine derivatives in hydroamination reactions was explored by Bender and Widenhoefer (2005). Their study demonstrated the effective formation of pyrrolidine derivatives from gamma- and delta-amino olefins, indicating their utility in organic synthesis (Bender & Widenhoefer, 2005).
Anti-Angiogenesis Activity
A derivative of benzyl pyrrolidine, Streptopyrrolidine, was isolated from a marine Streptomyces species and showed significant anti-angiogenesis activity, as reported by Shin et al. (2008). This finding is pertinent to cancer research, where inhibiting angiogenesis can be a strategy to combat tumor growth (Shin et al., 2008).
Synthesis of Heterocycles
Research by Moragues et al. (1976) on the synthesis of substituted 1-benzylpyrrolidines and 3-substituted 1-benzylpiperidines through aziridines points to the chemical versatility of pyrrolidine derivatives in synthesizing complex organic molecules (Moragues et al., 1976).
Crystal Structure Analysis
The crystal structure of compounds involving pyrrolidine derivatives has been studied for understanding molecular interactions and structural properties. Chesna et al. (2017) examined benzoic acid–pyrrolidin-1-ium-2-carboxylate, providing insights into the structural arrangement of such compounds (Chesna et al., 2017).
Nootropic Effects
Pyrrolidine derivatives have been explored for their potential nootropic effects. A study by Petkov et al. (1991) on a group of newly-synthesized pyrrolidine derivatives indicated improvements in memory processes, highlighting their possible application in cognitive enhancement therapies (Petkov et al., 1991).
Properties
IUPAC Name |
(2S)-1-benzyl-2-(chloromethyl)pyrrolidine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClN/c13-9-12-7-4-8-14(12)10-11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-10H2/t12-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDLRSEZDDYKFTJ-LBPRGKRZSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)CC2=CC=CC=C2)CCl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](N(C1)CC2=CC=CC=C2)CCl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClN | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.71 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.